Cas no 921476-01-9 (N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921476-01-9
• MF: C₁₉H₁₆Cl₂N₄O₃S
• MW: 451.326340675354
• CID: 6284470
• PubChem ID: 41211595
• Update Time: 2025-05-26

N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• 921476-01-9
• N-(3,5-dichlorophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• F2096-1108
• N-(3,5-dichlorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• N-(3,5-dichlorophenyl)-2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• AKOS024627200

• Inchi： 1S/C19H16Cl2N4O3S/c1-28-16-5-3-2-4-15(16)24-18(27)25-19-23-14(10-29-19)9-17(26)22-13-7-11(20)6-12(21)8-13/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： PHRVYSPKKGQDKD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CC1=CSC(NC(NC2C=CC=CC=2OC)=O)=N1)=O)Cl

Computed Properties

• Exact Mass: 450.0320169g/mol
• Monoisotopic Mass: 450.0320169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Comprehensive Analysis of N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921476-01-9)

The compound N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921476-01-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure, featuring a 1,3-thiazole core and dichlorophenyl and methoxyphenyl substituents, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of thiazole derivatives in medicine?" The 1,3-thiazole moiety in this compound is a key pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Researchers are particularly interested in how the N-(3,5-dichlorophenyl) and 2-methoxyphenyl groups enhance its binding affinity to biological targets. Recent studies suggest that such derivatives could play a role in addressing antibiotic resistance, a pressing global health concern.

From a synthetic chemistry perspective, the compound's carbamoylamino linkage and acetamide functional group offer versatility in derivatization. This aligns with the growing demand for green chemistry approaches, as scientists seek eco-friendly methods to synthesize complex molecules. The CAS No. 921476-01-9 is frequently cited in patents related to crop protection agents, highlighting its potential in developing safer pesticides with reduced environmental impact.

Another trending topic is the use of AI-driven drug discovery. Computational models often leverage compounds like N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide to predict bioactivity and optimize molecular structures. Its lipophilic properties, influenced by the dichlorophenyl group, make it a candidate for studies on blood-brain barrier permeability, a critical factor in central nervous system drug development.

In material science, the compound's thiazole ring has been explored for its electronic properties, potentially useful in organic semiconductors. This intersects with the surge in interest for flexible electronics and biodegradable sensors. While not a direct application, the structural features of CAS No. 921476-01-9 inspire innovations in multifunctional materials.

To summarize, N-(3,5-dichlorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide exemplifies the convergence of medicinal chemistry, sustainability, and advanced technology. Its unique architecture continues to fuel research across disciplines, addressing challenges like drug resistance and environmental sustainability. As scientific databases expand, this compound remains a benchmark for studying structure-activity relationships in heterocyclic chemistry.